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Introduction

Tellurium-128 (128Te) is a naturally occurring isotope of tellurium with one of the longest known
half-lives of any radionuclide, estimated to be on the order of 1024 years.[1][2] It undergoes a
rare form of radioactive decay known as double-beta decay (), transforming into Xenon-128
(128Xe).[3] The study of this decay is of significant interest in nuclear and particle physics,
particularly in the search for neutrinoless double-beta decay (Ovp[3). The observation of Ov(3[3
would prove that neutrinos are their own antiparticles (Majorana particles) and could provide
information on the neutrino mass scale.[4][5]

The immense half-life of 128Te makes its measurement in a laboratory setting a considerable
challenge. It is impossible to observe the decay of a macroscopic sample over a human
timescale.[6] Therefore, two primary experimental strategies have been developed: indirect
measurement through geochemical analysis of ancient ores and direct counting experiments
using highly sensitive detectors in low-background environments.[7]

This document provides detailed application notes and protocols for both of these
methodologies, intended for researchers and scientists in relevant fields.

Method 1: The Geochemical Method

Application Note:
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The geochemical method is an indirect approach that leverages geological timescales. The
principle is to measure the accumulated quantity of the daughter nuclide, 128Xe, within a
tellurium-bearing mineral of a known, ancient age. By quantifying the parent (128Te) and
daughter (128Xe) isotopes, the half-life can be calculated. This method has historically provided
the most precise values for the 128Te half-life, often by determining the ratio of the half-lives of
128Te and 139Te.[7][8]

A critical assumption is that the mineral has retained all the xenon produced since its formation
and had no initial xenon contamination. Therefore, careful sample selection and analysis are
paramount to mitigate potential inaccuracies from gas loss or inherited xenon.[8]

Experimental Protocol:
e Sample Selection:

o Identify and procure ancient tellurium-bearing minerals (e.g., from bismuth telluride ores,
Bi=Tes) with ages on the order of gigayears (Gyr).[7]

o The geological age of the mineral deposit must be determinable through independent
radiometric dating methods (e.g., U-Pb dating of associated minerals).

o Select samples that show minimal signs of secondary geological events, such as heating,
which could have caused the loss of the gaseous xenon daughter product.[3]

e Sample Preparation:

o Crush and mill the mineral sample to a fine powder to facilitate the release of trapped
gases.

o A sample of known mass is loaded into a high-vacuum furnace.
e Gas Extraction and Purification:

o Heat the sample in stages in the vacuum furnace to release trapped gases, including
xenon. The sample is heated above its melting point to ensure complete decomposition
and gas release.[7]
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o The evolved gas is passed through a series of getters (e.g., Ti-Zr-Al alloys) and cold traps
to purify the xenon from other chemically active gases.[8]

e Mass Spectrometry:

o Introduce the purified noble gas fraction into a high-precision, static-vacuum mass
spectrometer.

o Measure the isotopic composition of the extracted xenon. A key measurement is the
excess of 128Xe and 13°Xe compared to their atmospheric abundances, which is attributed
to the double-beta decay of 128Te and 13°Te, respectively.[7]

o Separately, determine the concentration of tellurium in the mineral sample, for example, by
digesting a portion of the sample and analyzing it with Inductively Coupled Plasma Mass
Spectrometry (ICP-MS).

o Half-Life Calculation:

o The half-life (T1/2) is calculated using the standard radioactive decay formula, relating the
number of parent and daughter atoms and the age of the sample:

= 128X = 128Tg (@A) - 1)

» Where 128Xe* is the number of radiogenic 126Xe atoms, 128Te is the number of 128Te
atoms, t is the age of the mineral, and A is the decay constant (A = In(2) / T1/2).

o Given that At << 1 for the extremely long half-life of 128Te, the equation simplifies to:
n Ti/2 =t * (128Te / 128Xe*) * In(2)
Method 2: Direct Counting Experiments
Application Note:

Direct counting experiments aim to observe the double-beta decay of 128Te in real-time. This
requires detectors with extremely low intrinsic background radiation, excellent energy
resolution, and the ability to scale to large masses of the source isotope.[5] To shield against
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cosmic rays and other ambient radiation, these experiments are typically situated deep
underground.[9]

A common modern approach uses cryogenic bolometers, where the tellurium-containing
compound (e.g., tellurium dioxide, TeOz) serves as both the source of the decay and the
detector itself.[5] An energy deposition from a decay event within the crystal results in a tiny,
measurable temperature increase. This technique offers high energy resolution, which is crucial
for distinguishing a potential neutrinoless double-beta decay signal from the continuous
spectrum of the two-neutrino double-beta decay.[10]

Experimental Protocol:
o Detector and Source Preparation:

o Synthesize high-purity tellurium dioxide (TeOz2) crystals. Natural tellurium can be used, as
it contains a significant fraction of 128Te (approx. 31.7%).[11] For specific searches,
enrichment in 128Te may be employed.

o The crystals must have exceptional radiopurity to minimize internal background signals.

o Attach a sensitive thermometer, such as a Neutron Transmutation Doped (NTD)
thermistor, to each crystal.

e Cryogenic and Shielding Setup:

o Assemble the TeOz2 crystal array within a structure made of ultra-low radioactivity materials
(e.g., oxygen-free high thermal conductivity copper).

o Place the entire detector assembly inside a dilution refrigerator capable of cooling the
crystals to millikelvin temperatures (typically ~10 mK). At these temperatures, the heat
capacity of the crystals is very low, allowing a small energy deposition to cause a
measurable temperature rise.

o Install the cryostat within a multi-layered shield. This typically includes:

= An inner layer of ancient, low-radioactivity lead (Roman lead).
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= An outer layer of modern, low-background lead.

= A neutron shield (e.qg., borated water or polyethylene).

= An active muon veto system to tag and reject cosmic-ray muon events.

o The entire experiment is housed in a deep underground laboratory (e.g., Laboratori
Nazionali del Gran Sasso) to reduce the cosmic-ray flux.[10]

o Data Acquisition:

o Cool the detector array to its operating temperature.

o Calibrate the energy response of each crystal using gamma sources (e.g., 22Th).

o Record the thermal pulses from the detectors over a long period (months to years). The
system continuously monitors the temperature of each crystal, and a pulse is registered
when an energy deposition event occurs.

o Data Analysis and Half-Life Calculation:

[¢]

Process the raw data to reconstruct the energy of each event.

o Apply data quality cuts and anticoincidence cuts (rejecting events that trigger multiple
detectors simultaneously) to reduce background.

o Generate an energy spectrum from the collected data. The two-neutrino double-beta
decay of 128Te will produce a continuous spectrum with a Q-value (total energy released)
of approximately 866.7 keV.[7]

o Perform a detailed background modeling of all known sources of radiation.

o Fit the measured energy spectrum with the background model and the expected spectral
shape of the 128Te decay.

o The half-life (T1/2) is calculated from the number of observed decay events (N_events)
attributed to 128Te:
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» T1/2=(N_atoms *t * € *In(2)) / N_events

» Where N_atoms is the number of 128Te atoms in the detector, t is the live measurement
time, and ¢ is the detection efficiency.

Data Presentation

Table 1: Selected Reported Half-Life Values for Tellurium-128

Reported Half-Life (T1/2)

Experimental Method Reference
[years]

Geochemical (2.25 £ 0.05) x 1024 [11]

Geochemical (7.7 £0.4) x 1024 [12]

Direct Counting (CUORE) > 3.6 x 102 (90% C.1. limit) [10]

Geochemical (2.83 £ 0.30) x 102 (for 12°Te) [13]

Note: There is a historical discrepancy in geochemical results. Direct counting experiments are
beginning to reach sensitivities that can test these values.[8][10]

Table 2: Isotopic Composition of Natural Tellurium

Isotope Natural Abundance (%) Stability

120Te 0.09 Stable

122Te 2.55 Stable

123Te 0.89 Stable

124Tg 4.74 Stable

125Te 7.07 Stable

126Te 18.84 Stable

128Tg 31.74 Radioactive (BB decay)
130Te 34.08 Radioactive (B decay)
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Data sourced from various compilations.[11]

Visualizations
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Caption: Double-beta decay scheme of 128Te to 128Xe.
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Caption: Workflow for the Geochemical Method.
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Caption: Workflow for the Direct Counting Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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